(E)-isopropyl 5-(cinnamoyloxy)-2-methylbenzofuran-3-carboxylate

• IUPAC Name: propan-2-yl 2-methyl-5-[(E)-3-phenylprop-2-enoyl]oxy-1-benzofuran-3-carboxylate
• InChI: InChI=1S/C22H20O5/c1-14(2)25-22(24)21-15(3)26-19-11-10-17(13-18(19)21)27-20(23)12-9-16-7-5-4-6-8-16/h4-14H,1-3H3/b12-9+
• InChI Key: WQBLYLGJMFCRJW-FMIVXFBMSA-N
• Canonical SMILES: CC1=C(C2=C(O1)C=CC(=C2)OC(=O)C=CC3=CC=CC=C3)C(=O)OC(C)C
• Isomeric SMILES: CC1=C(C2=C(O1)C=CC(=C2)OC(=O)/C=C/C3=CC=CC=C3)C(=O)OC(C)C
• Molecular Formula: C22H20O5
• Molecular Weight: 364.4 g/mol

Description

Synthesis Analysis

This involves understanding the chemical reactions used to synthesize the compound. It often requires a detailed step-by-step process, including the starting materials, reaction conditions, and the yield of the product.

Molecular Structure Analysis

Molecular structure analysis involves determining the arrangement of atoms in a molecule and the bond lengths and angles between these atoms. Techniques such as X-ray crystallography, NMR spectroscopy, and electron microscopy are often used.

Chemical Reactions Analysis

This involves studying how the compound reacts with other substances. It includes understanding the reaction mechanism, the conditions required for the reaction, and the products formed.

Physical And Chemical Properties Analysis

This involves studying the compound’s physical properties (such as melting point, boiling point, solubility, etc.) and chemical properties (such as reactivity, stability, etc.).

Mechanism of Action

Target of Action

The primary targets of (E)-isopropyl 5-(cinnamoyloxy)-2-methylbenzofuran-3-carboxylate are yet to be definitively identified. This compound is a relatively new subject of study, and its interactions with specific proteins or cellular structures are still under investigation .

Mode of Action

It is known that many similar compounds interact with their targets by binding to them, leading to changes in the target’s function

Biochemical Pathways

The biochemical pathways affected by this compound are currently unknown. Targeted and untargeted metabolomics can detect a wide range of metabolites and link them to affected biochemical pathways

Pharmacokinetics

Pharmacokinetics is a crucial aspect of drug development, as it determines the onset, duration, and intensity of a drug’s effect . Future studies should focus on understanding the pharmacokinetics of this compound to optimize its bioavailability and therapeutic potential.

Result of Action

As research progresses, it is expected that the specific cellular responses induced by this compound will be identified, providing valuable insights into its potential therapeutic applications .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of a compound. Factors such as temperature, pH, and concentration can affect enzyme activity, which in turn can influence the effectiveness of a compound . Additionally, moisture is an essential component for many biological processes, and desiccation or drying can have a severe effect on certain microbes . Understanding how these and other environmental factors influence the action of this compound will be crucial for optimizing its use.

Safety and Hazards

Information on the compound’s toxicity, flammability, environmental impact, and safe handling procedures is crucial. This information is typically found in the compound’s Material Safety Data Sheet.